Cas no 1360899-91-7 (Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate
• CAS No: 1360899-91-7
• MF: C₁₂H₉ClFNO₃
• MW: 269.656165838242
• MDL: MFCD22559856
• CID: 4784617
• Update Time: 2025-06-08

Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate

• MDL： MFCD22559856
• Inchi： 1S/C12H9ClFNO3/c1-2-18-12(17)10-6(5-16)9-7(13)3-4-8(14)11(9)15-10/h3-5,15H,2H2,1H3
• InChI Key： NAZLPWKWAKSIMB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(C=O)=C(C(=O)OCC)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.8
• Topological Polar Surface Area: 59.2

Additional information on Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 1360899-91-7)

Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 1360899-91-7) is a highly specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their versatile biological activities. The presence of functional groups such as chloro, fluoro, and formyl moieties enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in cancer therapy and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The structural uniqueness of Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate lies in its indole core, a scaffold frequently found in natural products and FDA-approved drugs. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, which are critical mechanisms in treating metabolic disorders. With the rise of precision medicine, this compound's ability to be tailored for specific biological targets has made it a focal point in high-throughput screening campaigns. Additionally, its fluorinated component aligns with the trend of incorporating fluorine atoms to improve drug bioavailability and stability.

From a synthetic chemistry perspective, CAS No. 1360899-91-7 serves as a building block for constructing biologically active molecules. Its formyl group offers a reactive site for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. The agrochemical industry also explores its utility in developing crop protection agents, as indole derivatives are known to exhibit herbicidal and fungicidal properties. This dual applicability in pharma and agro sectors underscores its commercial relevance.

Environmental and regulatory considerations are increasingly shaping the use of such compounds. Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate is designed with green chemistry principles in mind, aiming to reduce waste and energy consumption during synthesis. This aligns with the global push for sustainable manufacturing practices. Furthermore, its low toxicity profile (as per preliminary studies) makes it a candidate for safer alternatives in chemical processes, addressing consumer concerns about eco-friendly products.

In the context of market trends, the demand for fluorinated indoles is projected to grow, driven by their efficacy in drug development. Patent filings involving CAS No. 1360899-91-7 have surged, reflecting its potential in proprietary formulations. Analysts attribute this to the compound's compatibility with combinatorial chemistry techniques, which accelerate the discovery of lead compounds. As the pharmaceutical industry shifts toward personalized therapies, intermediates like this are poised to play a pivotal role.

For researchers and manufacturers, sourcing high-quality Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate is critical. Reputable suppliers emphasize batch consistency and purity standards (e.g., >98% HPLC), ensuring reliable outcomes in downstream applications. Storage recommendations typically include cool, dry conditions to preserve its chemical integrity, a detail often queried in material safety data sheets (MSDS) searches.

In summary, Ethyl 4-chloro-7-fluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 1360899-91-7) exemplifies innovation at the intersection of medicinal chemistry and industrial applications. Its multifaceted utility, coupled with adherence to sustainability goals, positions it as a compound of enduring significance in scientific and commercial realms.